Cas no 142601-20-5 (Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester)
142601-20-5 structure
Product Name:Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester
CAS No:142601-20-5
MF:C11H18O3
MW:198.258823871613
CID:1316627
Update Time:2024-08-18
Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester
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- Inchi: 1S/C11H18O3/c1-7(2)8-5-4-6-9(12)10(8)11(13)14-3/h7-8,10H,4-6H2,1-3H3
- InChI Key: POSWANCCGXBSCW-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)C(=O)CCCC1C(C)C
Computed Properties
- Exact Mass: 198.12564
Experimental Properties
- Density: 1.028±0.06 g/cm3(Predicted)
- Boiling Point: 270.1±33.0 °C(Predicted)
- PSA: 43.37
- pka: 11.98±0.40(Predicted)
Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
142601-20-5 (Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester) Related Products
- 1522-34-5(Ethyl 2-acetyl-4-methylpentanoate)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 6297-22-9(methyl 4-oxocyclohexane-1-carboxylate)
- 10420-33-4(1,4-dimethyl 2-acetylbutanedioate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 32249-35-7(Methyl 3-cyclopropyl-3-oxopropanoate)
- 10472-24-9(methyl 2-oxocyclopentane-1-carboxylate)
- 42558-54-3(Methyl 4-methyl-3-oxopentanoate)
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